Cas no 26032-72-4 (2,4-dichloro-6-phenyl-pyrimidine)

• Product Name: 2,4-dichloro-6-phenyl-pyrimidine
• CAS No: 26032-72-4
• MF: C₁₀H₆Cl₂N₂
• MW: 225.074039936066
• MDL: MFCD00234591
• CID: 281487
• PubChem ID: 241554
• Update Time: 2025-07-20

2,4-dichloro-6-phenyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-phenylpyrimidine
• 2,4-dichloro-6-(4-phenyl)-pyrimidine
• Pyrimidine,2,4-dichloro-6-phenyl-
• 2,4,5-TRIFLUOROBENZOYLACETONITRILE
• 2,4-dichloro-6-phenyl-pyrimidine
• Pyrimidine,2,4-dichloro-6-phenyl
• NSC 49018
• Pyrimidine, 2,4-dichloro-6-phenyl-
• 6-phenyl-2,4-dichloropyrimidine
• NSC49018
• VRNSMZDBMUSIFT-UHFFFAOYSA-N
• 2,4-Dichloro-6-phenyl pyrimidine
• 2210AB
• RL02868
• TRA0034401
• SY023851
• D5505
• Z1267863146
• SCHEMBL413907
• BBA03272
• AKOS015051420
• DS-17816
• 26032-72-4
• DTXSID50287122
• A854416
• MFCD00234591
• SB60850
• 2 pound not4-Dichloro-6-phenylpyrimidine
• CS-0130264
• EN300-254444
• AMY5229
• NSC-49018
• J-507163

• MDL： MFCD00234591
• Inchi： 1S/C10H6Cl2N2/c11-9-6-8(13-10(12)14-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： VRNSMZDBMUSIFT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC=CC=2)=NC(=N1)Cl

Computed Properties

• Exact Mass: 223.99100
• Monoisotopic Mass: 223.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 3.8

Experimental Properties

• Color/Form: No data available
• Density: 1.363±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85.0 to 89.0 deg-C
• Boiling Point: 361.2°C at 760 mmHg
• Flash Point: 203.6±7.9 °C
• Refractive Index: 1.604
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 25.78000
• LogP: 3.45040
• λmax: 288(EtOH)(lit.)

2,4-dichloro-6-phenyl-pyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,4-dichloro-6-phenyl-pyrimidine

Introduction to 2,4-Dichloro-6-Phenylpyrimidine (CAS No. 26032-72-4)

2,4-Dichloro-6-phenylpyrimidine (CAS No. 26032-72-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and substituted phenyl and dichloro groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2,4-dichloro-6-phenylpyrimidine consists of a pyrimidine ring with two chlorine atoms at the 2 and 4 positions and a phenyl group at the 6 position. This arrangement imparts specific physicochemical properties that make it an attractive candidate for drug design and synthesis. The compound's high reactivity and stability under various conditions have facilitated its use in a wide range of chemical reactions and synthetic pathways.

In recent years, 2,4-dichloro-6-phenylpyrimidine has been extensively studied for its biological activities. One of the most notable areas of research is its potential as an antiviral agent. Studies have shown that derivatives of this compound exhibit significant antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes or processes.

Beyond antiviral applications, 2,4-dichloro-6-phenylpyrimidine has also been explored for its anticancer properties. Research has demonstrated that certain derivatives can selectively target cancer cells by interfering with cell cycle progression and inducing apoptosis. These findings have opened new avenues for the development of targeted cancer therapies that may offer improved efficacy and reduced side effects compared to traditional chemotherapy agents.

The versatility of 2,4-dichloro-6-phenylpyrimidine extends to its use as a building block in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones, thereby fine-tuning the compound's properties for specific applications. This flexibility has made it a valuable tool in combinatorial chemistry and high-throughput screening efforts aimed at identifying new lead compounds for drug discovery.

In addition to its therapeutic potential, 2,4-dichloro-6-phenylpyrimidine has been investigated for its role in agrochemicals. Studies have shown that certain derivatives exhibit herbicidal activity against a range of weed species, making them promising candidates for the development of new herbicides with improved selectivity and reduced environmental impact.

The safety profile of 2,4-dichloro-6-phenylpyrimidine is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2,4-dichloro-6-phenylpyrimidine (CAS No. 26032-72-4) represents a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.